Cas no 106664-92-0 (Carbamothioic acid, S-(4-phenoxybutyl) ester)

• Product Name: Carbamothioic acid, S-(4-phenoxybutyl) ester
• CAS No: 106664-92-0
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 95904
• PubChem ID: 71334385
• Update Time: 2025-04-18

Carbamothioic acid, S-(4-phenoxybutyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, S-(4-phenoxybutyl) ester
• S-(4-phenoxybutyl) carbamothioate
• 106664-92-0
• DTXSID30762508

• Inchi： 1S/C11H15NO2S/c12-11(13)15-9-5-4-8-14-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,12,13)
• InChI Key： QEOCSPXCNXWRLE-UHFFFAOYSA-N
• SMILES： S(C(N)=O)CCCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.6Ų